Cas no 931077-37-1 (4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate)

• Product Name: 4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate
• CAS No: 931077-37-1
• MF: C₁₉H₁₄ClNO₃
• MW: 339.772364139557
• CID: 6354246
• PubChem ID: 17564457
• Update Time: 2025-10-19

4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate
• Z30881638
• AKOS034145497
• EN300-26579301
• 931077-37-1

• Inchi： 1S/C19H14ClNO3/c20-18-11-6-15(12-21-18)19(22)24-17-9-7-16(8-10-17)23-13-14-4-2-1-3-5-14/h1-12H,13H2
• InChI Key： NGEOQBMQHOMKSD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.0662210g/mol
• Monoisotopic Mass: 339.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate

Professional Introduction to 4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate (CAS No. 931077-37-1)

4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate, with the CAS number 931077-37-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy group and a chloropyridine core, make it a promising candidate for further investigation in drug discovery and development.

The< strong>benzyloxy substituent at the phenyl ring enhances the lipophilicity of the molecule, which is a critical factor in determining its ability to cross biological membranes. This property is particularly valuable in designing orally active drugs, as it improves bioavailability. Additionally, the< strong>6-chloropyridine-3-carboxylate moiety introduces a polar functional group that can interact with biological targets, thereby increasing the compound's binding affinity and specificity.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds due to their wide range of pharmacological activities. These activities include anti-inflammatory, anticancer, antiviral, and antimicrobial properties. The< strong>4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate has shown particular promise in several preclinical studies, where it demonstrated inhibitory effects on various enzymes and receptors involved in disease pathways.

One of the most notable areas of research involving this compound is its potential application in oncology. Pyridine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes that are overexpressed in cancer cells. The< strong>6-chloropyridine-3-carboxylate moiety is known to interact with the ATP-binding site of kinases, thereby blocking their activity. Preliminary studies have indicated that< strong>4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate can effectively inhibit several cancer-related kinases, making it a potential lead compound for the development of new anticancer agents.

The compound's< strong>benzyloxy group also contributes to its stability and solubility profile, which are crucial factors in drug formulation. Stability ensures that the drug remains effective over time, while solubility allows for efficient absorption and distribution within the body. These properties make< strong>4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate an attractive candidate for further development into a therapeutic agent.

In addition to its oncological potential, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in the pathogenesis of many diseases, including cardiovascular disease, diabetes, and autoimmune disorders. The< strong>6-chloropyridine-3-carboxylate moiety has been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. This suggests that< strong>4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate could be developed into a novel anti-inflammatory drug.

The synthesis of< strong>4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The benzyloxy group is typically introduced via nucleophilic substitution reactions, while the chloropyridine core is synthesized through condensation reactions with appropriate reagents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these synthetic steps.

The pharmacokinetic properties of< strong>4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate are also an area of active research. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety profile. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance. These findings suggest that it could be developed into a viable therapeutic agent.

In conclusion,< strong>4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate (CAS No. 931077-37-1) is a promising compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for further investigation in drug discovery and development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacokinetic properties to bring new treatments for various diseases closer to reality.